Cas no 19552-10-4 ((4-bromophenyl)methanethiol)

• Product Name: (4-bromophenyl)methanethiol
• CAS No: 19552-10-4
• MF: C₇H₇BrS
• MW: 203.099479913712
• MDL: MFCD03701566
• CID: 88097
• PubChem ID: 271218
• Update Time: 2025-05-24

(4-bromophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-Bromobenzyl)mercaptan
• 4-Bromobenzyl mercaptan
• (4-bromophenyl)methanethiol
• p-Bromobenzenemethanethiol
• (4-bromophenyl)methane-1-thiol
• (4-bromophenyl)-methanethiol
• 4-Bromo-
• 4-bromobenzyl thioalcohol
• A-toluenethiol
• p-bromobenzylthiol
• 4-Bromobenzyl mercap
• 4-Bromo-α-toluenethiol
• 4-Bromobenzylmercaptane
• 4- broMinebenzyl Mercaptan
• (4-Bromophenyl)methanethiol, 4-Bromo-α-toluenethiol
• NSC-114661
• PS-11937
• 4-Bromo-a-toluenethiol
• DTXSID90297189
• FT-0637878
• NSC114661
• SCHEMBL374827
• 4-bromobenzylmercaptan
• 19552-10-4
• A12220
• 4-Bromobenzyl mercaptan, 97%
• J-012666
• J-514810
• AKOS000195706
• EN300-16495
• CUCKXDPCCYHFMQ-UHFFFAOYSA-N
• MFCD03701566
• 4-bromo benzyl thiol
• DB-044913

• MDL： MFCD03701566
• Inchi： 1S/C7H7BrS/c8-7-3-1-6(5-9)2-4-7/h1-4,9H,5H2
• InChI Key： CUCKXDPCCYHFMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS

Computed Properties

• Exact Mass: 201.94500
• Monoisotopic Mass: 201.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 1.4930
• Melting Point: 27-31 °C (lit.)
• Boiling Point: 264.7 °C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.6170
• PSA: 38.80000
• LogP: 2.87890
• Sensitiveness: Air Sensitive

(4-bromophenyl)methanethiol Security Information

• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Safety Instruction： S22-S24/25
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (4-bromophenyl)methanethiol

Introduction to Compound CAS No. 19552-10-4: (4-Bromophenyl)Methanethiol

Compound CAS No. 19552-10-4, commonly referred to as (4-bromophenyl)methanethiol, is a significant organic compound with diverse applications in various fields of chemistry. This compound, characterized by its thiol group (-SH) attached to a brominated phenyl ring, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of (4-bromophenyl)methanethiol in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of anti-inflammatory and antioxidant compounds. The bromine substituent on the phenyl ring plays a crucial role in modulating the compound's reactivity and bioavailability, making it a valuable intermediate in drug discovery processes.

The synthesis of (4-bromophenyl)methanethiol involves a multi-step process that typically begins with the bromination of phenol derivatives followed by thiolation. This compound can be prepared via nucleophilic substitution reactions or through more advanced methodologies such as the use of transition metal catalysts. The choice of synthesis pathway depends on the desired purity and scalability of the process.

In terms of chemical properties, (4-bromophenyl)methanethiol exhibits moderate solubility in common organic solvents and is relatively stable under ambient conditions. Its thiol group imparts nucleophilic character, enabling it to participate in various condensation reactions, such as those involving aldehydes or ketones. This reactivity makes it a versatile building block in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (4-bromophenyl)methanethiol. Quantum mechanical calculations have revealed that the bromine substituent significantly influences the electron density distribution across the molecule, enhancing its ability to act as a nucleophile or electrophile depending on the reaction conditions.

The application of (4-bromophenyl)methanethiol extends beyond pharmaceuticals into areas such as agrochemicals and materials science. For instance, it has been investigated as a potential precursor for fungicides and herbicides due to its ability to inhibit key enzymatic pathways in plant pathogens. Additionally, this compound has shown promise in the synthesis of advanced materials, including conductive polymers and sensors.

In conclusion, compound CAS No. 19552-10-4, or (4-bromophenyl)methanethiol, stands out as a valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and versatility make it an essential tool for researchers aiming to develop innovative solutions in drug discovery, agriculture, and materials science.